Cas no 2349961-66-4 ((R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid)

• Product Name: (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid
• CAS No: 2349961-66-4
• MF: C₂₅H₂₁F₂NO₄
• MW: 437.44
• CID: 5141290
• PubChem ID: 145710049
• Update Time: 2025-11-02

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-(R)-3-Amino-4-(3,5-difluoro-phenyl)-butyric acid
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid
• 2349961-66-4
• CS-0182715
• Fmoc-R-3-amino-4-(3,5-difluorophenyl)-butyric acid
• E82275
• Fmoc-(R)-3-Amino-4-(3,5-difluoro-phenyl)-butyricacid
• (3R)-4-(3,5-difluorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

• Inchi： 1S/C25H21F2NO4/c26-15-9-14(10-16(27)11-15)24(22(28)12-23(29)30)25(31)32-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21-22,24H,12-13,28H2,(H,29,30)/t22-,24?/m1/s1
• InChI Key： ZQIFYJXNJKHOSI-LETIRJCYSA-N
• SMILES： C(O)(=O)C[C@@H](N)C(C(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O)C1=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 437.14386448g/mol
• Monoisotopic Mass: 437.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid

Comprehensive Guide to (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid (CAS No. 2349961-66-4)

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid (CAS No. 2349961-66-4) is a specialized fluorinated amino acid derivative that has gained significant attention in pharmaceutical research and peptide synthesis. This compound features a unique combination of Fmoc-protected amino group and difluorophenyl moiety, making it particularly valuable for developing novel therapeutic agents and studying structure-activity relationships.

The molecular structure of this compound contains several noteworthy features: a chiral center at the 3-position (R-configuration), an Fmoc-protected amine (9-fluorenylmethoxycarbonyl group), and a 3,5-difluorophenyl substituent. These structural elements contribute to its growing importance in medicinal chemistry and drug discovery applications, particularly in the development of protease inhibitors and receptor modulators.

Recent scientific literature highlights the increasing use of fluorinated amino acid derivatives like (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid in the design of peptide-based therapeutics. The difluorophenyl group enhances metabolic stability and membrane permeability, while the Fmoc protection allows for efficient solid-phase peptide synthesis (SPPS) – answering a common search query about "how to incorporate fluorinated amino acids in peptide drugs."

In pharmaceutical applications, this compound serves as a valuable building block for creating modified peptides with improved pharmacological properties. Researchers frequently search for "Fmoc-protected fluorinated amino acids for peptide synthesis," making this compound particularly relevant. The fluorine atoms at the 3,5-positions of the phenyl ring can participate in unique molecular interactions, potentially enhancing binding affinity to biological targets – a hot topic in current drug design research.

The synthesis of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid typically involves multi-step organic transformations, starting from appropriate chiral precursors. Process chemists often optimize the synthetic route to improve yield and purity, addressing another frequent search term: "synthetic methods for fluorinated Fmoc-amino acids." The final product usually appears as a white to off-white crystalline powder with high chemical purity (>95%), suitable for research applications.

From a storage and handling perspective, this compound should be kept in a cool, dry environment, protected from light and moisture – information often sought by laboratory personnel. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with any chemical substance.

The market for specialized amino acid derivatives like this compound has been growing steadily, driven by increasing demand in pharmaceutical research and biotechnology applications. Many researchers search for "where to buy CAS 2349961-66-4" or "suppliers of fluorinated amino acid building blocks," indicating strong commercial interest. Several specialty chemical manufacturers now include this compound in their catalogs, often offering custom synthesis services and bulk quantities.

In analytical applications, (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid can be characterized by various techniques including HPLC, mass spectrometry, and NMR spectroscopy. The typical purity analysis method involves reverse-phase HPLC with UV detection at 260 nm (Fmoc chromophore absorption) – a technical detail frequently requested by quality control specialists.

Looking toward future applications, this compound shows promise in several emerging areas of biomedical research. The combination of fluorine substitution and chiral amino acid structure makes it particularly interesting for developing targeted therapies and molecular probes. Recent publications have explored its use in creating fluorinated peptide analogs with enhanced stability and bioavailability – addressing the popular search topic of "improving peptide drug properties with fluorination."

For researchers working with (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid, proper documentation of experimental procedures and analytical data is essential. Many scientists search for "characterization data for CAS 2349961-66-4" or "spectral properties of fluorinated Fmoc-amino acids," highlighting the need for comprehensive technical information about this specialty chemical.

The pricing and availability of this compound vary depending on quantity and purity requirements. Current market trends show increasing demand for high-purity (>98%) batches, particularly from pharmaceutical companies engaged in peptide drug development. Several contract research organizations now offer custom modification services based on this fluorinated amino acid scaffold.

From a regulatory perspective, (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid is generally classified as a research chemical with no specific restrictions in most jurisdictions. However, researchers should always verify local regulations before ordering or working with any chemical substance – a precaution that addresses common compliance-related search queries.

In conclusion, (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,5-difluorophenyl)butanoic acid (CAS No. 2349961-66-4) represents an important fluorinated building block in modern medicinal chemistry and peptide research. Its unique structural features and growing application potential make it a valuable tool for scientists exploring new frontiers in drug discovery and biomolecular engineering. As research into fluorinated peptides continues to expand, the significance of this specialized amino acid derivative is likely to increase further.